Cas no 28363-79-3 (1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI))

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) structure
28363-79-3 structure
Product Name:1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI)
CAS No:28363-79-3
MF:C8H12O4
MW:172.178483009338
CID:257382
PubChem ID:737104
Update Time:2025-04-19

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI)
    • DIMETHYL 3-METHYL-TRANS-1,2-CYCLOPROPANEDICARBOXYLATE
    • NULL
    • (+-)-3-Methyl-cyclopropan-dicarbonsaeure-(1r.2t)-dimethylester
    • (+-)-3-methyl-cyclopropane-dicarboxylic acid-(1r.2t)-dimethyl ester
    • TRANS-DIMETHYL 3-METHYL-1,2-CYCLOPROPANEDICARBOXYLATE
    • dimethyl(1r,2r)-3-methylcyclopropane-1,2-dicarboxylate
    • DTXSID60951044
    • dimethyl 3-methyl-trans-1,2-cyclopropane dicarboxylate
    • Trans-dimethyl3-methylcyclopropane-1,2-dicarboxylate
    • 28363-79-3
    • RXDPFIPAMAIMFJ-PHDIDXHHSA-N
    • SCHEMBL2953602
    • (1R,2R)-dimethyl 3-methylcyclopropane-1,2-dicarboxylate
    • dimethyl (1R,2R)-3-methylcyclopropane-1,2-dicarboxylate
    • Trans-dimethyl 3-methylcyclopropane-1,2-dicarboxylate
    • Inchi： 1S/C8H12O4/c1-4-5(7(9)11-2)6(4)8(10)12-3/h4-6H,1-3H3/t5-,6-/m1/s1
    • InChI Key： RXDPFIPAMAIMFJ-PHDIDXHHSA-N
    • SMILES： O(C)C([C@H]1[C@H](C(=O)OC)C1C)=O

Computed Properties

  • Exact Mass: 172.07400
  • Monoisotopic Mass: 172.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Not available
  • Density: 1.2104 (rough estimate)
  • Boiling Point: 100 °C (18 mmHg)
  • Flash Point: 102.3 °C
  • Refractive Index: 1.444-1.446
  • PSA: 52.60000
  • LogP: 0.21450
  • Solubility: Not available

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Security Information

  • Safety Instruction： 24/25
  • Risk Phrases：R24/25

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Customs Data

  • HS CODE：2917209090
  • Customs Data：

    China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Production Method

Production Method 1

18915-90-7 18915-90-7
28363-79-3 28363-79-3
624-49-7 624-49-7
14661-79-1 14661-79-1
826-34-6 826-34-6
Reaction Conditions
1.1 Solvents: Dichloromethane
Reference
Cyclopropanediamines. 3. Pure diastereomers of 1,2-cyclopropanedicarboxylic acids and derivatives
Von der Saal, Wolfgang; et al, Liebigs Annalen der Chemie, 1989, (8), 703-12

Production Method 2

19643-31-3 19643-31-3
28363-79-3 28363-79-3
624-49-7 624-49-7
14661-79-1 14661-79-1
826-34-6 826-34-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water
2.1 Solvents: Dichloromethane
Reference
Cyclopropanediamines. 3. Pure diastereomers of 1,2-cyclopropanedicarboxylic acids and derivatives
Von der Saal, Wolfgang; et al, Liebigs Annalen der Chemie, 1989, (8), 703-12

Production Method 3

75-18-3 75-18-3
28363-79-3 28363-79-3
624-49-7 624-49-7
14661-79-1 14661-79-1
826-34-6 826-34-6
Reaction Conditions
1.1 Solvents: Acetone
2.1 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water
3.1 Solvents: Dichloromethane
Reference
Cyclopropanediamines. 3. Pure diastereomers of 1,2-cyclopropanedicarboxylic acids and derivatives
Von der Saal, Wolfgang; et al, Liebigs Annalen der Chemie, 1989, (8), 703-12

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Raw materials

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Preparation Products

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Related Literature

Related Categories

28363-79-3 (1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI)) Related Products

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